Cas no 1792885-92-7 (3-Chloro-2-iodo-4- (trifluoromethoxy)aniline)

• Product Name: 3-Chloro-2-iodo-4- (trifluoromethoxy)aniline
• CAS No: 1792885-92-7
• MF: C₇H₄ClF₃INO
• MW: 337.465443611145
• CID: 3163282
• Update Time: 2025-10-30

3-Chloro-2-iodo-4- (trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-iodo-4- (trifluoromethoxy)aniline

• Inchi： 1S/C7H4ClF3INO/c8-5-4(14-7(9,10)11)2-1-3(13)6(5)12/h1-2H,13H2
• InChI Key： NQJRMZFDBSBTES-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1N)OC(F)(F)F)Cl

Experimental Properties

• Boiling Point: 299.1±40.0°C at 760 mmHg

3-Chloro-2-iodo-4- (trifluoromethoxy)aniline Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Chloro-2-iodo-4- (trifluoromethoxy)aniline

Comprehensive Overview of 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline (CAS No. 1792885-92-7)

3-Chloro-2-iodo-4-(trifluoromethoxy)aniline (CAS No. 1792885-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of chloro, iodo, and trifluoromethoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₇H₄ClF₃INO, highlights its potential for diverse applications, particularly in the development of novel bioactive molecules.

The growing interest in halogenated anilines like 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline stems from their role in drug discovery and material science. Researchers are increasingly exploring its utility in cross-coupling reactions, a hot topic in modern organic synthesis. With the rise of AI-driven molecular design, compounds such as this are being computationally screened for their binding affinities and reactivity profiles, making them a focal point in high-throughput screening initiatives.

One of the most searched questions related to this compound is: "What are the applications of 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline in medicinal chemistry?" The answer lies in its ability to act as a precursor for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antimicrobial agents. Its trifluoromethoxy group, in particular, enhances metabolic stability, a property highly sought after in pharmaceutical intermediates.

From an industrial perspective, 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline is also relevant in the development of advanced materials. Its halogen-rich structure makes it a candidate for liquid crystal and OLED applications, aligning with the surge in demand for energy-efficient displays. This connection to green technology further elevates its commercial value.

Another frequently asked question is: "How is 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline synthesized?" The synthesis typically involves multi-step halogenation of aniline derivatives, with careful control of reaction conditions to ensure selectivity. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yields—a key consideration in sustainable chemistry practices.

In summary, 3-Chloro-2-iodo-4-(trifluoromethoxy)aniline (CAS No. 1792885-92-7) represents a critical building block in modern chemistry. Its applications span drug development, material science, and green technology, making it a compound of enduring relevance. As research continues to uncover new uses, its role in innovation-driven industries is expected to expand significantly.